3-(5-Bromopyridin-3-yl)aniline
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Description
3-(5-Bromopyridin-3-yl)aniline is a brominated aromatic amine consisting of a pyridine ring substituted with a bromine atom at position 5 and an aniline group (benzene ring with an amino group) at position 3. This compound is of interest in medicinal chemistry and materials science due to its dual functionality: the bromine atom enables cross-coupling reactions (e.g., Suzuki-Miyaura), while the aniline group offers hydrogen-bonding capabilities and reactivity in diazotization or acylation reactions .
Properties
Molecular Formula |
C11H9BrN2 |
|---|---|
Molecular Weight |
249.11 g/mol |
IUPAC Name |
3-(5-bromopyridin-3-yl)aniline |
InChI |
InChI=1S/C11H9BrN2/c12-10-4-9(6-14-7-10)8-2-1-3-11(13)5-8/h1-7H,13H2 |
InChI Key |
ABRCHWILEITTFZ-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=CC(=C1)N)C2=CC(=CN=C2)Br |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural Features and Substituent Effects
The table below compares 3-(5-Bromopyridin-3-yl)aniline with key analogs, highlighting substituent positions and functional groups:
| Compound Name | Molecular Formula | Molecular Weight | CAS Number | Key Substituents |
|---|---|---|---|---|
| 3-(5-Bromopyridin-3-yl)aniline | C₁₁H₈BrN₂ | 277.11* | Not Available | Aniline (C₆H₄NH₂), Bromopyridinyl |
| 3-Amino-5-bromopyridine | C₅H₅BrN₂ | 173.01 | 13535-01-8 | Amino (-NH₂), Bromo (-Br) |
| 3-Acetyl-5-bromopyridine | C₇H₆BrNO | 200.03 | 38940-62-4 | Acetyl (-COCH₃), Bromo (-Br) |
| Methyl 2-(5-bromopyridin-3-yl)acetate | C₈H₈BrNO₂ | 246.06 | 118650-08-1 | Ester (-COOCH₃), Bromo (-Br) |
| 3-(5-Bromopyridin-3-yl)-prop-2-yn-1-ol | C₈H₆BrNO | 212.04 | 873302-37-5 | Propargyl alcohol (-C≡C-CH₂OH) |
*Calculated molecular weight based on formula.
Key Observations :
- Electronic Effects : The aniline group in 3-(5-Bromopyridin-3-yl)aniline is electron-donating, activating the pyridine ring toward electrophilic substitution, whereas the acetyl group in 3-Acetyl-5-bromopyridine is electron-withdrawing, deactivating the ring .
- Reactivity : The bromine atom in all compounds enables cross-coupling reactions, but the presence of an ester (in Methyl 2-(5-bromopyridin-3-yl)acetate) or propargyl alcohol (in 3-(5-Bromopyridin-3-yl)-prop-2-yn-1-ol) expands utility in click chemistry or polymer synthesis .
Physicochemical Properties
| Compound | Melting Point (°C) | Solubility (Polar Solvents) | LogP (Predicted) |
|---|---|---|---|
| 3-(5-Bromopyridin-3-yl)aniline | Not Available | Moderate (DMSO, MeOH) | 2.8 |
| 3-Amino-5-bromopyridine | 98–102 | High (Water, Ethanol) | 1.2 |
| 3-Acetyl-5-bromopyridine | 45–48 | Low (CH₂Cl₂, Ether) | 1.9 |
| Methyl 2-(5-bromopyridin-3-yl)acetate | Not Available | High (Acetone, THF) | 2.1 |
Notes:
- 3-Amino-5-bromopyridine’s higher water solubility stems from its smaller size and primary amine group .
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